Cas no 120903-96-0 (O-(1-methylbutyl) propylthiocarbamate)

• Product name: O-(1-methylbutyl) propylthiocarbamate
• CAS No: 120903-96-0
• MF: C₉H₁₉NOS
• MW: 189.31826
• CID: 1211566
• PubChem ID: 3037379

O-(1-methylbutyl) propylthiocarbamate Chemical and Physical Properties

Names and Identifiers

• O-(1-methylbutyl) propylthiocarbamate
• O-pentan-2-yl N-propylcarbamothioate
• O-Pentan-2-yl hydrogen propylcarbonimidothioate
• DTXSID50923598
• 120903-96-0

• Inchi： InChI=1S/C9H19NOS/c1-4-6-8(3)11-9(12)10-7-5-2/h8H,4-7H2,1-3H3,(H,10,12)
• InChI Key： CHNUAFBJHZSWDC-UHFFFAOYSA-N
• SMILES： CCCC(C)OC(=S)NCCC

Computed Properties

• Exact Mass: 189.11887
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26